Cas no 88220-77-3 (2-Benzofurancarboxylic acid, 4-methoxy-5-nitro-)

• Product Name: 2-Benzofurancarboxylic acid, 4-methoxy-5-nitro-
• CAS No: 88220-77-3
• MF: C₁₀H₇NO₆
• MW: 237.165683031082
• CID: 640822
• PubChem ID: 13210977
• Update Time: 2025-04-19

2-Benzofurancarboxylic acid, 4-methoxy-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 2-Benzofurancarboxylic acid, 4-methoxy-5-nitro-
• 4-methoxy-5-nitro-1-benzofuran-2-carboxylic acid
• DTXSID30528161
• 88220-77-3

• Inchi： 1S/C10H7NO6/c1-16-9-5-4-8(10(12)13)17-7(5)3-2-6(9)11(14)15/h2-4H,1H3,(H,12,13)
• InChI Key： HMRVPPLYNXSYSK-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC2C(=C(C=CC1=2)[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 237.02733694g/mol
• Monoisotopic Mass: 237.02733694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 106Ų